Cas no 895164-50-8 (8-((Trimethylsilyl)ethynyl)quinoline)

• Product Name: 8-((Trimethylsilyl)ethynyl)quinoline
• CAS No: 895164-50-8
• MF: C₁₄H₁₅NSi
• MW: 225.361104249954
• CID: 1038412
• PubChem ID: 70700980
• Update Time: 2025-10-21

8-((Trimethylsilyl)ethynyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-((Trimethylsilyl)ethynyl)quinoline
• 895164-50-8
• trimethyl(2-quinolin-8-ylethynyl)silane
• DTXSID10743759
• 8-[(Trimethylsilyl)ethynyl]quinoline
• A861148
• AKOS016001705

• MDL： MFCD23135783
• Inchi： 1S/C14H15NSi/c1-16(2,3)11-9-13-7-4-6-12-8-5-10-15-14(12)13/h4-8,10H,1-3H3
• InChI Key： XVZWHRINBPKZJS-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=CC=CC2=CC=CN=C12)(C)(C)C

Computed Properties

• Exact Mass: 225.097376017g/mol
• Monoisotopic Mass: 225.097376017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 8-((Trimethylsilyl)ethynyl)quinoline

Exploring the Versatile Applications of 8-((Trimethylsilyl)ethynyl)quinoline (CAS No. 895164-50-8) in Modern Chemistry

The compound 8-((Trimethylsilyl)ethynyl)quinoline (CAS No. 895164-50-8) has garnered significant attention in recent years due to its unique structural properties and broad applicability in organic synthesis, materials science, and pharmaceutical research. As a quinoline derivative, this molecule combines the aromatic stability of a quinoline core with the reactive ethynyl functionality protected by a trimethylsilyl (TMS) group. This strategic design makes it an invaluable building block for click chemistry reactions and cross-coupling methodologies that dominate contemporary synthetic strategies.

One of the most compelling aspects of 8-((Trimethylsilyl)ethynyl)quinoline is its role in metal-catalyzed transformations, particularly in Sonogashira coupling reactions. Researchers frequently search for "TMS-protected alkynes in catalysis" or "quinoline-based coupling partners," reflecting the compound's importance in constructing complex molecular architectures. The TMS-ethynyl moiety serves as a masked alkyne that can be selectively deprotected under mild conditions, offering superior control compared to unprotected analogs – a feature highly valued in multistep syntheses of bioactive molecules.

In materials science, CAS 895164-50-8 has emerged as a precursor for organic electronic materials, addressing growing interest in "quinoline semiconductors" and "conjugated molecular wires." The extended π-system of the quinoline scaffold, when combined with the ethynyl linker, facilitates electron delocalization critical for charge transport materials. Recent studies highlight its incorporation into OLED emitters and molecular sensors, with the TMS group providing essential solubility during device fabrication processes.

The pharmaceutical potential of 8-((Trimethylsilyl)ethynyl)quinoline relates to its ability to serve as a versatile intermediate for medicinal chemistry applications. Quinolines represent one of the most privileged scaffolds in drug discovery, and the ethynyl-TMS modification enables efficient diversification through bioorthogonal chemistry. This aligns with trending searches for "clickable quinoline derivatives" and "TMS-alkyne bioconjugation," particularly in the development of targeted therapeutics and diagnostic probes.

From a synthetic perspective, the stability of CAS 895164-50-8 under various conditions makes it preferable to more sensitive terminal alkynes. The trimethylsilyl protection prevents unwanted polymerization while maintaining reactivity toward palladium catalysts – a balance that answers frequent queries about "handling air-sensitive alkynes" in industrial settings. Moreover, its crystalline nature facilitates purification, addressing practical concerns in "scale-up of quinoline syntheses."

Environmental considerations have also shaped recent applications of 8-((Trimethylsilyl)ethynyl)quinoline. The compound's efficiency in atom-economic transformations supports green chemistry initiatives, responding to searches for "sustainable coupling reagents." Its role in constructing metal-organic frameworks (MOFs) with enhanced porosity further demonstrates utility in carbon capture technologies – a hot topic in materials research.

Analytical characterization of 895164-50-8 benefits from distinctive spectroscopic signatures. The TMS proton signal around 0.25 ppm in ¹H NMR and the ethynyl carbon at ~105 ppm in ¹³C NMR provide clear markers for reaction monitoring, addressing common questions about "identifying TMS-protected intermediates." These features, combined with excellent mass spectrometry ionization, make it ideal for "high-throughput reaction screening" workflows.

Looking forward, 8-((Trimethylsilyl)ethynyl)quinoline continues to inspire innovation across disciplines. Its compatibility with flow chemistry systems answers industrial demands for "continuous process optimization," while emerging applications in photoredox catalysis tap into the booming field of visible-light-mediated transformations. As synthetic methodologies evolve, this multifunctional building block will undoubtedly remain at the forefront of molecular design.